1,4,7,10-Tetrathia-13-azacyclopentadecane
Overview
Description
Scientific Research Applications
Radiopharmaceutical Development
1,4,7,10-Tetrathia-13-azacyclopentadecane (NS4) and its derivatives show potential in radiopharmaceutical development, particularly for cancer treatment. Studies demonstrate their ability to stably coordinate with mercury isotopes (197m/gHg), which are promising for both diagnostic and therapeutic purposes in oncology (Randhawa et al., 2023).
Electron Transfer Research
Research on the electron transfer properties of copper complexes with macrocyclic ligands, including 1,4,7,10-tetrathia-13-azacyclopentadecane, has been conducted. This contributes to a better understanding of the Marcus relationship in electron transfer chemistry (Linde et al., 1993).
Molecular Dynamics and Electrochemistry
Studies on the synthesis and electrochemistry of various compounds, including those using aza-15-crown-5 (1,4,7,10-tetraoxa-13-azacyclopentadecane), provide insights into molecular dynamics and electrochemical properties of these compounds (Granell et al., 1990).
Fluorescence and Metal Ion Detection
A derivative of 1,4,7,10-tetrathia-13-azacyclopentadecane has been utilized in the selective detection of metal ions like Hg2+ and Mg2+, demonstrating its potential in developing sensitive and selective probes for metal ion detection (Tian & Ihmels, 2011).
Metal Ion Complexation
Research on the complexation of alkali metal and alkaline earth ions using fluorophores linked to aza-15-crown-5 ethers, including 1,4,7,10-tetrathia-13-azacyclopentadecane, helps in understanding the interactions between metal ions and complexing agents (Geue et al., 2003).
Future Directions
properties
IUPAC Name |
1,4,7,10-tetrathia-13-azacyclopentadecane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21NS4/c1-3-12-5-7-14-9-10-15-8-6-13-4-2-11-1/h11H,1-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDWWDPMXNIVDMR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCSCCSCCSCCN1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21NS4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60558911 |
Source
|
| Record name | 1,4,7,10-Tetrathia-13-azacyclopentadecane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60558911 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,4,7,10-Tetrathia-13-azacyclopentadecane | |
CAS RN |
116319-25-6 |
Source
|
| Record name | 1,4,7,10-Tetrathia-13-azacyclopentadecane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60558911 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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